Cas no 36687-76-0 (3'-O-Methyl Quercetin 3-O-β-D-Glucuronide)

3'-O-Methyl Quercetin 3-O-β-D-Glucuronide is a flavonoid metabolite derived from quercetin, characterized by its glucuronidation and methylation modifications. This compound exhibits enhanced solubility and metabolic stability compared to its parent molecule, making it a valuable reference standard for pharmacokinetic and bioavailability studies. Its structural features contribute to improved absorption and reduced susceptibility to enzymatic degradation, which is critical for investigating flavonoid metabolism in biological systems. The compound is widely used in research applications, particularly in studies focusing on antioxidant activity, anti-inflammatory mechanisms, and phase II metabolism pathways. Its high purity and well-defined structure ensure reliability for analytical and biochemical assays.

3'-O-Methyl Quercetin 3-O-β-D-Glucuronide structure

36687-76-0 structure

Product name:3'-O-Methyl Quercetin 3-O-β-D-Glucuronide

CAS No:36687-76-0

MF:C₂₂H₂₀O₁₃

MW:492.386407852173

CID:1477942

3'-O-Methyl Quercetin 3-O-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

- 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-chromen-3-yl beta-D-glucopyranosiduronic acid
- Isorhamnetin 3-glucuronide
- (2S,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
- 3'-O-Methyl Quercetin 3-O-β-D-Glucuronide
- 5,7-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-1-benzopyran-3-yl beta-D-glucopyranosiduronic acid
- Isorhamnetin-3-glucuronide
- 5MZB5M8D8L
- Isorhamnetin 3-glucuronoside
- Isorhamnetin 3-O-beta-D-glucuronide
- Isorhamnetin 3-O-beta-D-glucuronopyranoside
- Isorhamnetin 3-O-glucuronide
- Isorhamnetin-3-O-glucuronide
- Q27262578
- 5,7-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-1-benzopyran-3-yl hexopyranosiduronic
- 4H-1-Benzopyran-4-one, 3-(β-D-glucopyranuronosyloxy)-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
- 5,7-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-chromen-3-yl β-D-glucopyranosiduronic acid
- 5,7-Dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-4H-chromen-3-yl-β-D-glucopyranosiduronsäure
- Acide β-D-glucopyranosiduronique de 5,7-dihydroxy-2-(4-hydroxy-3-méthoxyphényl)-4-oxo-4H-chromén-3-yle
- Isorhamnetin β-D-glucuronide
- 3â€™-O-Methyl Quercetin 3-O-Î²-D-Glucuronide
- Inchi： 1S/C22H20O13/c1-32-11-4-7(2-3-9(11)24)18-19(14(26)13-10(25)5-8(23)6-12(13)33-18)34-22-17(29)15(27)16(28)20(35-22)21(30)31/h2-6,15-17,20,22-25,27-29H,1H3,(H,30,31)/t15-,16-,17+,20-,22+/m0/s1
- InChI Key： VVZWHOMBDMMRSC-NTKSAMNMSA-N
- SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)OC)O)O)O)=O)O)O)O

Computed Properties

Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 35
Rotatable Bond Count: 5
Complexity: 845
Topological Polar Surface Area: 213

Experimental Properties

Color/Form: Powder
Density: 1.83±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.36 g/l) (25 º C),

3'-O-Methyl Quercetin 3-O-β-D-Glucuronide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	M327410-10mg	3'-O-Methyl Quercetin 3-O-β-D-Glucuronide	36687-76-0		10mg	$821.00	2023-05-17
TRC	M327410-5mg	3'-O-Methyl Quercetin 3-O-β-D-Glucuronide	36687-76-0		5mg	$437.00	2023-05-17
TRC	M327410-2.5mg	3'-O-Methyl Quercetin 3-O-β-D-Glucuronide	36687-76-0		2.5mg	$236.00	2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I21410-5mg	(2S,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid	36687-76-0	,HPLC≥95%	5mg	¥4418.0	2023-09-07
TRC	M327410-100mg	3'-O-Methyl Quercetin 3-O-β-D-Glucuronide	36687-76-0		100mg	$ 7600.00	2023-09-07
TRC	M327410-25mg	3'-O-Methyl Quercetin 3-O-β-D-Glucuronide	36687-76-0		25mg	$1832.00	2023-05-17